N-(2-methoxyethyl)tricyclo[4.3.1.1~3,8~]undecane-3-carboxamide

• IUPAC Name: N-(2-methoxyethyl)tricyclo[4.3.1.13,8]undecane-3-carboxamide
• InChI: InChI=1S/C15H25NO2/c1-18-5-4-16-14(17)15-3-2-11-6-12(9-15)8-13(7-11)10-15/h11-13H,2-10H2,1H3,(H,16,17)
• InChI Key: OADZILDSCNIVMV-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C12CCC3CC(C1)CC(C3)C2
• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol

Description

“N-(2-methoxyethyl)tricyclo[4.3.1.1~3,8~]undecane-3-carboxamide” is a complex organic compound. It contains a tricyclo[4.3.1.1~3,8~]undecane core, which is a type of polycyclic hydrocarbon. Attached to this core is a carboxamide group (CONH2), which is a common functional group in organic chemistry. The “N-(2-methoxyethyl)” part of the name suggests that the nitrogen atom in the carboxamide group is further substituted with a 2-methoxyethyl group (CH3OCH2CH2-).

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the tricyclic core and the various substituents. The tricyclo[4.3.1.1~3,8~]undecane core itself is a polycyclic structure with three fused cyclohexane rings. The carboxamide and 2-methoxyethyl groups would add further complexity to the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the carboxamide and 2-methoxyethyl groups. The carboxamide group, for example, can participate in a variety of reactions, including hydrolysis, reduction, and condensation reactions. The 2-methoxyethyl group may also influence the compound’s reactivity, particularly in reactions involving the oxygen atom or the adjacent carbon atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxamide group could enhance its solubility in polar solvents, while the nonpolar tricyclic core and 2-methoxyethyl group could enhance its solubility in nonpolar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is used or handled. As with any chemical, appropriate safety precautions should be taken when handling it to minimize risk of exposure.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. It could potentially be of interest in fields such as medicinal chemistry, materials science, or synthetic chemistry, among others.